Cas no 887877-57-8 (3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• CAS No: 887877-57-8
• MF: C₂₀H₁₂BrN₃O₆
• MW: 470.229784011841
• CID: 6301226
• PubChem ID: 16814839
• Update Time: 2025-06-12

3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• AKOS024594460
• AB00671651-01
• F0666-1232
• 3-(5-bromofuran-2-carboxamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
• 3-[(5-bromofuran-2-carbonyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• 887877-57-8

• Inchi： 1S/C20H12BrN3O6/c21-16-10-9-15(29-16)19(25)23-17-13-3-1-2-4-14(13)30-18(17)20(26)22-11-5-7-12(8-6-11)24(27)28/h1-10H,(H,22,26)(H,23,25)
• InChI Key： JLSMFKJXGDUOIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=C(C(NC3C=CC(=CC=3)[N+](=O)[O-])=O)OC3C=CC=CC2=3)=O)O1

Computed Properties

• Exact Mass: 468.99095g/mol
• Monoisotopic Mass: 468.99095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 130Ų

Additional information on 3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS No. 887877-57-8)

3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 887877-57-8, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in medicinal chemistry. The structural complexity of this molecule, featuring multiple functional groups, contributes to its unique properties and potential applications in drug discovery.

The molecular structure of 3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with an amide group at the 2-position and a brominated furan moiety at the 5-position. Additionally, the presence of a nitrophenyl group at the N-position introduces further functional diversity. This combination of substituents not only enhances the compound's solubility and reactivity but also influences its interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide has been explored for its potential in inhibiting various enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are key players in the inflammatory response.

The< strong>bromofuran moiety in the structure is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This feature makes the compound an attractive scaffold for designing more potent and selective inhibitors. Furthermore, the< strong>nitrophenyl group can participate in hydrogen bonding interactions, further stabilizing the compound's binding to biological targets. These structural features contribute to the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using< strong>3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide as a ligand, targeting enzymes such as< strong>COX-2,< strong>LOX, and other relevant proteins. These studies have provided valuable insights into the compound's interaction mechanisms and have helped identify key residues involved in binding.

The< strong>furan ring is another important structural component that contributes to the compound's overall bioactivity. Furan derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a furan ring into the< strong>benzofuran core enhances the compound's pharmacological profile, making it a promising candidate for further development.

In vitro studies have been conducted to evaluate the biological activity of< strong>3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide. These studies have shown that the compound exhibits significant inhibitory activity against several target enzymes, including< strong>COX-2,< strong>LOX, and other inflammatory markers. The IC50 values obtained from these assays indicate that the compound is more potent than some existing therapeutic agents, suggesting its potential as a lead molecule for drug development.

The synthesis of< strong>3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework efficiently. These synthetic strategies not only improve yield but also enhance scalability, making it feasible for large-scale production if needed.

The pharmacokinetic properties of< strong>3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide are also an important consideration in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. However, further studies are needed to fully characterize its pharmacokinetic profile and identify any potential metabolic pathways or interactions with other drugs.

The future prospects of< strong>3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide in drug development are promising. Ongoing research aims to optimize its chemical structure to enhance its bioactivity, solubility, and pharmacokinetic properties. Additionally, exploring its potential in preclinical models will provide valuable data on its efficacy and safety before moving into human clinical trials.

In conclusion,< strong>3-(5-bromofuran-2-amido)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide (CAS No. 887877-57-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. With continued research and development, this compound may emerge as a valuable asset in the fight against human diseases.